Cas no 10242-23-6 (Benzene, 2-(1-methylethoxy)-1,3,5-trinitro-)

• Product Name: Benzene, 2-(1-methylethoxy)-1,3,5-trinitro-
• CAS No: 10242-23-6
• MF: C₉H₉N₃O₇
• MW: 271.183662176132
• CID: 1132861
• PubChem ID: 13463048
• Update Time: 2025-04-20

Benzene, 2-(1-methylethoxy)-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(1-methylethoxy)-1,3,5-trinitro-
• 1,3,5-trinitro-2-propan-2-yloxybenzene
• DTXSID30541451
• 1,3,5-Trinitro-2-[(propan-2-yl)oxy]benzene
• 10242-23-6

• Inchi： 1S/C9H9N3O7/c1-5(2)19-9-7(11(15)16)3-6(10(13)14)4-8(9)12(17)18/h3-5H,1-2H3
• InChI Key： YSVMUZLMYXEXGT-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 271.04407
• Monoisotopic Mass: 271.04404963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 138.65